Cas no 104965-47-1 (4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-)

• Product Name: 4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-
• CAS No: 104965-47-1
• MF: C₂₂H₂₃N₇O₂
• MW: 417.463723421097
• CID: 176439
• PubChem ID: 3064572
• Update Time: 2025-04-19

4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]- Chemical and Physical Properties

Names and Identifiers

• 4-Quinazolinamine,6,7-dimethoxy-2-[4-(2-quinazolinyl)-1-piperazinyl]-
• 6,7-dimethoxy-2-(4-quinazolin-2-ylpiperazin-1-yl)quinazolin-4-amine
• 4-Quinazolinamine, 6,7-dimethoxy-2-(4-(2-quinazolinyl)-1-piperazinyl)-
• 6,7-Dimethoxy-2-(4-(2-quinazolinyl)-1-piperazinyl)-4-quinazolinamine
• 104965-47-1
• DTXSID80146894

• Inchi： 1S/C22H23N7O2/c1-30-18-11-15-17(12-19(18)31-2)26-22(27-20(15)23)29-9-7-28(8-10-29)21-24-13-14-5-3-4-6-16(14)25-21/h3-6,11-13H,7-10H2,1-2H3,(H2,23,26,27)
• InChI Key： QMUKPARNTWCUCX-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC2C(N)=NC(=NC=2C=1)N1CCN(C2N=CC3C=CC=CC=3N=2)CC1)OC

Computed Properties

• Exact Mass: 417.19159
• Monoisotopic Mass: 417.191
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 31
• Rotatable Bond Count: 4
• Complexity: 590
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 103Ų

Experimental Properties

• Density: 1.353
• Boiling Point: 704.9°Cat760mmHg
• Flash Point: 380.1°C
• Refractive Index: 1.707
• PSA: 102.52
• LogP: 2.55910